Cas no 57437-03-3 (Pyrazino[2,3-f]quinoxaline, 2,3,8,9-tetrakis(4-methoxyphenyl)-)

• Product Name: Pyrazino[2,3-f]quinoxaline, 2,3,8,9-tetrakis(4-methoxyphenyl)-
• CAS No: 57437-03-3
• MF: C₃₈H₃₀N₄O₄
• MW: 606.669209003448
• CID: 345342
• PubChem ID: 15620164
• Update Time: 2025-04-19

Pyrazino[2,3-f]quinoxaline, 2,3,8,9-tetrakis(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrazino[2,3-f]quinoxaline, 2,3,8,9-tetrakis(4-methoxyphenyl)-
• 2,3,8,9-tetrakis(4-methoxyphenyl)pyrazino[2,3-f]quinoxaline
• DTXSID20575866
• 57437-03-3

• Inchi： 1S/C38H30N4O4/c1-43-27-13-5-23(6-14-27)33-35(25-9-17-29(45-3)18-10-25)41-37-31(39-33)21-22-32-38(37)42-36(26-11-19-30(46-4)20-12-26)34(40-32)24-7-15-28(44-2)16-8-24/h5-22H,1-4H3
• InChI Key： QGXBQAMLYUKFSN-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1=C(C2C=CC(=CC=2)OC)N=C2C=CC3C(C2=N1)=NC(C1C=CC(=CC=1)OC)=C(C1C=CC(=CC=1)OC)N=3

Computed Properties

• Exact Mass: 606.2269
• Monoisotopic Mass: 606.22670545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 46
• Rotatable Bond Count: 8
• Complexity: 852
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 88.5Ų

Experimental Properties

• PSA: 88.48